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Compound of Interest

Compound Name: dowex retardion 11a8

Cat. No.: B1166154 Get Quote

This technical guide provides an in-depth overview of the physical properties and a

representative experimental workflow for Dowex Retardion 11A8, a unique amphoteric ion

exchange resin. Designed for researchers, scientists, and drug development professionals, this

document details the resin's particle size and mesh information and outlines a typical

application in a laboratory setting.

Core Properties of Dowex Retardion 11A8
Dowex Retardion 11A8 is a distinctive chromatographic resin characterized by its amphoteric

nature, possessing both anion and cation exchange sites within a single bead.[1] This structure

is achieved by polymerizing a cationic monomer within the matrix of an anion resin, resulting in

a linear polymer entrapped within the crosslinked ion exchange resin. The close proximity of

these functional groups allows for partial self-neutralization. This unique composition makes it

highly effective for separating ionic species and for applications such as the removal of ionic

detergents like SDS from protein samples and the desalting of aqueous solutions.[1][2] The

separation mechanism for desalting is based on size exclusion chromatography (SEC).[1][2]

Quantitative Data: Particle Size and Physical
Properties
The following table summarizes the key quantitative specifications for Dowex Retardion 11A8,

providing a clear reference for its physical and operational characteristics.
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Property Value

Particle Size 50-100 mesh

Matrix Amphoteric styrene-divinylbenzene (gel)

Form Beads

Color Deep yellow, tan

Moisture Content 43-48%

Total Capacity 0.7 meq/mL by wetted bed volume

Operating pH Range 0-14 (general use); 4-10 (for ion retardation)[3]

Maximum Operating Temperature 70 °C (general); 100°C (212°F)[1][3]

Shipping Weight 720 g/L

Whole Uncracked Beads ≥ 90%

Swelling (Na+ → H+) 5%

Experimental Protocols: Representative Workflow
for Desalting
While specific experimental protocols can vary based on the application, the following section

outlines a generalized workflow for a common use of Dowex Retardion 11A8: the desalting of

a protein sample. This process leverages the ion retardation properties of the resin to separate

small ionic molecules from larger biomolecules.

Below is a visual representation of a typical experimental workflow for desalting a sample using

a column packed with Dowex Retardion 11A8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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